Cas no 6232-88-8 (4-(Bromomethyl)benzoic acid)

4-(Bromomethyl)benzoic acid Properties

Names and Identifiers

• 4-(Bromomethyl)benzoic acid
• 4-CARBOXYBENZYL BROMIDE
• A-BROMO-P-TOLUIC ACID
• ALPHA-BROMO-P-TOLUYLIC ACID
• P-(BROMOMETHYL)BENZOIC ACID
• P-CARBOXYBENZYL BROMIDE
• RARECHEM AL BO 0068
• 4-(bromomethyl)-benzoicaci
• alpha-bromo-para-toluic acid
• alpha-bromotoluic acid
• Benzoic acid, 4-(bromomethyl)-
• à-bromo-p-toluic acid
• α-bromo-p-toluic acid
• 4-Bromomethylbenzoic Acid
• alpha-Bromo-p-toluic acid
• 4-(bromomethyl)benzoic acid
• AKOS000103789
• NSC56891
• 4-Bromomethylbenzoicacid
• DTXSID7064154
• alpha-bromo-4-toluoic acid
• CS-B1333
• EINECS 228-343-3
• STR04677
• MFCD00002567
• 4-(Bromomethyl)benzoic acid, 97%
• 4-carboxybenzylbromide
• FT-0616712
• AM85852
• NS00035009
• p-Toluic acid, .alpha.-bromo-
• B0845
• CHEMBL101846
• p-Toluic acid, alpha-bromo-
• Q27454562
• NSC 56891
• A25112
• p-bromomethylbenzoic acid
• CK2205
• J-650290
• p-(bromomethyl)-benzoic acid
• NSC-56891
• EN300-09230
• .alpha.-Bromo-p-toluic acid
• W-105008
• Benzoidacid,4-(bromomethyl)-
• SCHEMBL220750
• p-Bromomethyl benzoic acid
• 4-(bromomethyl)-benzoic acid
• AC-1221
• 6232-88-8
• BP-13470
• .alpha.-Bromo-para-toluic acid
• 4-(bromomethyl) benzoic acid
• F0001-2461
• alpha-bromo-4-toluic acid
• 4-Bromomethyl-benzoic acid
• DB-013437
• STK318250
• 4-Bromomethylbenzoic acid
• ALBB-017953
• p-Carboxybenzyl bromide
• 4-Carboxybenzyl bromide
• p-(Bromomethyl)benzoic acid
• alpha-Bromo-para-toluic acid
• 4-(BROMOMETHYL)BENZOIC ACID
• DTXCID3043316
• α-Bromo-p-toluic Acid
• +Expand

• MDL： MFCD00002567
• InChIKey： CQQSQBRPAJSTFB-UHFFFAOYSA-N
• Inchi： 1S/C8H7BrO2/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4H,5H2,(H,10,11)
• SMILES： C1=C(C=CC(=C1)C(=O)O)CBr
• BRN： 1862870

Computed Properties

• Exact Mass: 213.96294g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.96294g/mol
• Monoisotopic Mass: 213.96294g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.27970
• PSA: 37.30000
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 252.95°C (rough estimate)
• Melting Point: 224-229 °C (lit.)
• Flash Point: 152.7°C
• Color/Form: Gray flake crystals.
• Solubility: Not determined
• Density: 1.5313 (rough estimate)

4-(Bromomethyl)benzoic acid Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3261
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：19-21

4-(Bromomethyl)benzoic acid Customs Data

• HS CODE：29163900
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters